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Compound of Interest

Compound Name: Azido-PEG10-NHS ester

Cat. No.: B1192230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides crucial safety information and handling precautions for

Azido-PEG10-NHS ester, a bifunctional crosslinker increasingly utilized in bioconjugation, drug

delivery, and proteomics. Due to its reactive azide and N-hydroxysuccinimide (NHS) ester

functional groups, stringent adherence to safety protocols is paramount to ensure the well-

being of laboratory personnel and the integrity of experimental outcomes.

Compound Identification and Hazard Classification
Chemical Name: 2,5-dioxopyrrolidin-1-yl 1-azido-3,6,9,12,15,18,21,24,27,30-

decaoxatritriacontan-33-oate

Molecular Formula: C27H48N4O14

Molecular Weight: 652.7 g/mol

CAS Number: 2801772-86-9

While a specific Safety Data Sheet (SDS) for Azido-PEG10-NHS ester is not readily available,

a comprehensive hazard assessment can be made by considering the reactive functional

groups: the organic azide and the NHS ester.

Hazard Summary:
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Functional Group Associated Hazards

Organic Azide
Potentially explosive, toxic (similar to cyanide),

sensitive to heat, light, shock, and pressure.

NHS Ester
Moisture-sensitive, irritant to skin, eyes, and

respiratory tract.

Personal Protective Equipment (PPE) and
Engineering Controls
A multi-layered approach to personal protection and engineering controls is mandatory when

handling Azido-PEG10-NHS ester.

Mandatory PPE:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile gloves.

Body Protection: Flame-resistant laboratory coat.

Respiratory Protection: Not generally required if handled in a certified chemical fume hood.

Engineering Controls:

All manipulations of Azido-PEG10-NHS ester, including weighing, dissolution, and reaction

quenching, must be performed in a certified chemical fume hood.

A safety shield should be used when performing reactions, especially on a larger scale.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintain the stability and reactivity of

Azido-PEG10-NHS ester and to mitigate safety risks.

Storage:
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Temperature: Store at or below -20°C for long-term stability.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture

and air exposure.

Light: Protect from light by storing in a dark, opaque container.

Container: Use a tightly sealed, appropriate container.

Handling:

Equilibrate the container to room temperature before opening to prevent condensation of

moisture.

Use non-metallic spatulas and tools to avoid the formation of shock-sensitive metal azides.

Avoid contact with incompatible materials (see Section 4).

Prepare solutions fresh for each use as the NHS ester is susceptible to hydrolysis.

Stability and Reactivity
The stability of Azido-PEG10-NHS ester is primarily influenced by its organic azide group. A

common guideline for the stability of organic azides is the carbon-to-nitrogen (C/N) ratio.

Carbon-to-Nitrogen Ratio Analysis:

For Azido-PEG10-NHS ester (C27H48N4O14), the C/N ratio is 27/4 = 6.75. This high C/N

ratio suggests that the compound is relatively stable against spontaneous explosive

decomposition under normal handling conditions. However, it remains a potentially energetic

material.

Incompatible Materials:
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Incompatible Substance Hazard

Heavy Metals (e.g., copper, lead, silver)
Formation of highly explosive heavy metal

azides.

Acids
Can protonate the azide to form the highly toxic

and explosive hydrazoic acid.

Halogenated Solvents (e.g., dichloromethane,

chloroform)
Can form explosive diazidomethane.

Strong Oxidizing Agents Can lead to a violent reaction.

Water/Moisture Hydrolyzes the NHS ester, rendering it inactive.

Primary and Secondary Amines (in buffers, e.g.,

Tris)

React with the NHS ester, competing with the

intended reaction.

Experimental Protocols: Quenching and
Deactivation
Quenching of Unreacted NHS Ester:

At the end of a conjugation reaction, any unreacted NHS ester should be quenched to prevent

non-specific labeling.

Methodology:

Prepare a quenching solution of 1 M Tris-HCl, pH 8.0, or 1 M glycine.

Add the quenching solution to the reaction mixture to a final concentration of 20-50 mM.

Incubate for 15-30 minutes at room temperature.

Deactivation and Disposal of Azide-Containing Waste:

Organic azides in waste streams should be deactivated before disposal.

Methodology:
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Reduction: A common method for deactivating organic azides is reduction to the

corresponding amine. This can be achieved using reagents like triphenylphosphine or

Staudinger ligation.

Disposal:

Collect all azide-containing waste in a dedicated, clearly labeled container.

Do not mix azide waste with acidic waste.

Arrange for disposal through your institution's hazardous waste management program.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Azido-PEG10-
NHS ester, from receipt to disposal.
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Receiving and Storage

Handling and Use

Post-Reaction Procedures

Waste Management and Disposal

Receive Shipment

Inspect for Damage

Store at <= -20°C
under inert gas, in the dark

Equilibrate to Room Temp

Weigh in Fume Hood
(non-metal spatula)

Dissolve in Anhydrous Solvent
(e.g., DMSO, DMF)

Perform Reaction
(in fume hood with safety shield)

Quench Unreacted NHS Ester
(e.g., Tris, glycine)

Purify Conjugate Collect Azide Waste Separately

Deactivate Azide
(if required by institution)

Dispose as Hazardous Waste

Click to download full resolution via product page

Safe handling workflow for Azido-PEG10-NHS ester.
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This guide is intended to provide a framework for the safe handling of Azido-PEG10-NHS
ester. It is imperative that all users consult their institution's specific safety protocols and

conduct a thorough risk assessment before commencing any work with this compound.

To cite this document: BenchChem. [Azido-PEG10-NHS Ester: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192230#azido-peg10-nhs-ester-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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